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Compound of Interest

Compound Name:
3-Bromo-5-methoxypyridine 1-

oxide

Cat. No.: B1335332 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of specialized chemical reagents like 3-Bromo-5-methoxypyridine 1-oxide are

paramount. This guide provides a procedural framework for its proper disposal, ensuring

laboratory safety and regulatory compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to handle 3-Bromo-5-methoxypyridine 1-
oxide with appropriate personal protective equipment (PPE). While a specific Safety Data

Sheet (SDS) for this compound is not readily available, data from the parent compound, 3-

Bromo-5-methoxypyridine, and the general class of pyridine-N-oxides indicate potential

hazards.

Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin contact.

Eye Protection: Safety glasses or goggles should be worn to protect against splashes.

Lab Coat: A standard laboratory coat will protect from incidental contact.

Hazard Profile
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Based on available data for related compounds, 3-Bromo-5-methoxypyridine 1-oxide should

be treated as a hazardous substance. The parent compound, 3-Bromo-5-methoxypyridine, is

known to be harmful if swallowed and can cause serious eye damage. Pyridine-N-oxides, as a

class, may cause skin, eye, and respiratory irritation.[1][2] Therefore, it is prudent to assume

this compound shares these hazardous properties.

Quantitative Data
The following table summarizes the available quantitative information for 3-Bromo-5-
methoxypyridine 1-oxide and its parent compound.

Property Value Compound

Molecular Weight 204.023 g/mol
3-Bromo-5-methoxypyridine 1-

oxide[3]

Melting Point 31-35 °C 3-Bromo-5-methoxypyridine[4]

Step-by-Step Disposal Protocol
The disposal of 3-Bromo-5-methoxypyridine 1-oxide must be conducted in accordance with

institutional guidelines and local, state, and federal regulations.

Step 1: Waste Identification and Segregation

Treat all 3-Bromo-5-methoxypyridine 1-oxide and any materials contaminated with it (e.g.,

weighing boats, pipette tips, contaminated gloves) as hazardous chemical waste.

Segregate this waste from non-hazardous materials to prevent cross-contamination.

Step 2: Containerization

Place the waste in a clearly labeled, sealed, and chemically compatible container.

The label should include the full chemical name: "3-Bromo-5-methoxypyridine 1-oxide,"

the approximate quantity, and any relevant hazard warnings.

Step 3: Storage
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Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

Ensure the storage area is designed for hazardous chemical waste.

Step 4: Professional Disposal

Arrange for the collection and disposal of the waste through a licensed professional waste

disposal service.[2]

Do not attempt to dispose of this chemical down the drain or in regular trash.[2]

Experimental Workflow: Chemical Waste Disposal
Decision Process
The following diagram illustrates a general decision-making workflow for the disposal of

laboratory chemicals like 3-Bromo-5-methoxypyridine 1-oxide.
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Caption: Chemical Waste Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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